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Compound of Interest
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Cat. No.: B133899 Get Quote

An In-depth Technical Guide to the Research Applications of Ethylene Carbonate (CAS 96-49-

1)

Introduction
Ethylene Carbonate (EC), with CAS number 96-49-1, is a cyclic carbonate ester of ethylene

glycol and carbonic acid.[1] It is a transparent, crystalline solid at room temperature that

becomes a colorless, odorless liquid above its melting point of 34-37 °C.[1][2] Due to its high

polarity, high dielectric constant, and excellent solvency for a wide range of polymers and salts,

Ethylene Carbonate has become an indispensable compound in various fields of research

and industry.[1][3] Its applications range from being a critical component in energy storage

devices to a versatile solvent and intermediate in organic synthesis and polymer chemistry.[3]

[4] This guide provides a technical overview of its primary research applications, focusing on its

roles in lithium-ion batteries, organic synthesis, and emerging pharmaceutical technologies.

Physicochemical Properties of Ethylene Carbonate
The unique properties of Ethylene Carbonate are central to its widespread use. A summary of

its key physicochemical data is presented below for easy reference.
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Property Value Reference(s)

CAS Number 96-49-1 [1]

Molecular Formula C₃H₄O₃ [1]

Molar Mass 88.06 g·mol⁻¹ [1]

Appearance White to yellow crystalline solid [1]

Density 1.321 g/cm³ at 25 °C [5]

Melting Point 34 to 37 °C (93 to 99 °F) [1]

Boiling Point 243.0 °C (469.4 °F) [1]

Flash Point 143 - 160 °C [1][2]

Dipole Moment 4.9 D [1]

Solubility

Soluble in water, alcohol, ethyl

acetate, benzene, chloroform.

Insoluble in gasoline.

[2][6]

Core Application 1: Lithium-Ion Battery Electrolytes
The most significant and widely researched application of Ethylene Carbonate is as a high-

permittivity solvent component in the electrolyte of lithium-ion batteries.[1][3] Non-aqueous

electrolytes are necessary as lithium reacts vigorously with water.[7] EC's primary role is

twofold: its high dielectric constant aids in the dissolution of lithium salts (like LiPF₆), and more

importantly, it is essential for the formation of a stable Solid Electrolyte Interphase (SEI) on the

surface of graphite anodes.[5][7][8] This SEI layer is critical as it allows lithium ions to pass

through while preventing the electrolyte solvent from further decomposition, enabling the

reversible intercalation of lithium ions and ensuring the battery's long cycle life.[5][8]

However, EC's high melting point and viscosity mean it is almost always used in combination

with low-viscosity linear carbonates such as dimethyl carbonate (DMC), diethyl carbonate

(DEC), or ethyl methyl carbonate (EMC) to ensure sufficient ionic conductivity at lower

temperatures.[1][7][9]
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Data Presentation: Electrolyte Composition and Ionic
Conductivity
The ratio of Ethylene Carbonate to linear carbonates is a critical factor in optimizing battery

performance. This ratio affects key electrolyte properties like ionic conductivity and viscosity.

Electrolyte
Composition (1M
LiPF₆ in EC:EMC
v/v)

Ionic Conductivity
(mS/cm) at 25°C
(Approximate
Values)

Key Characteristics Reference(s)

1:1 ~9-11

Balanced

performance,

facilitates a uniform

and stable SEI layer.

[9]

1:3 ~10-12

Lower viscosity,

improved low-

temperature

performance, still

supports good SEI

formation.

[9]

3:1 ~6-8

Higher viscosity, may

improve cycling

stability at the cost of

rate capability.

[9]

100% EC ~2-3

High SEI-forming

capability but poor

conductivity and high

viscosity.

[9]

Experimental Protocol: Preparation of a Standard
Electrolyte
This protocol describes the preparation of a common electrolyte, 1 M LiPF₆ in a 1:1 volume

ratio of Ethylene Carbonate (EC) and Ethyl Methyl Carbonate (EMC).
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Materials:

Battery-grade Ethylene Carbonate (CAS 96-49-1), water content < 100 ppm[5]

Battery-grade Ethyl Methyl Carbonate (EMC), anhydrous

Lithium hexafluorophosphate (LiPF₆), battery grade

Argon-filled glovebox with H₂O and O₂ levels < 1 ppm

Hotplate and convection oven[10]

Volumetric flasks and magnetic stirrer

Procedure:

Handling Ethylene Carbonate: As EC is a solid at room temperature, its container must be

gently heated. Place the sealed container in a convection oven at approximately 65 °C for 3

hours, or until fully melted.[10] For subsequent use inside the glovebox, a hotplate set to 80

°C can be used.[10]

Solvent Mixture Preparation: Inside the argon-filled glovebox, transfer the required volume of

molten EC into a clean, dry volumetric flask. Add an equal volume of EMC to the flask. Mix

thoroughly.

Salt Dissolution: Slowly add the pre-weighed LiPF₆ powder to the EC/EMC solvent mixture

while stirring continuously with a magnetic stirrer. The amount of LiPF₆ should be calculated

to achieve a final concentration of 1 M.

Homogenization: Continue stirring the solution in the sealed flask for several hours until the

LiPF₆ is completely dissolved and the solution is homogeneous.

Storage: Store the prepared electrolyte in a tightly sealed container inside the glovebox to

prevent any moisture contamination.

Visualization: SEI Formation on Graphite Anode
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The reductive decomposition of Ethylene Carbonate on the graphite anode surface during the

initial charging cycles is the primary mechanism for SEI layer formation.

Ethylene Carbonate (EC)

Solvated Li⁺

Solvates
Li⁺ Ion

Graphite
Approaches surface

during 1st charge

SEI Layer

Li⁺ Intercalation
(Passes through SEI)

Click to download full resolution via product page

Caption: Workflow of SEI layer formation from Ethylene Carbonate reduction.

Core Application 2: Organic Synthesis & Polymer
Chemistry
Ethylene Carbonate serves as a versatile polar aprotic solvent and a valuable C1 building

block in organic synthesis.[4][11] It is considered a green solvent due to its low toxicity and

efficient synthesis from ethylene oxide and carbon dioxide.[1][11] It is used as a reaction

medium and as a reactant, particularly in transesterification reactions to produce other valuable

carbonates, and as a hydroxyethylating agent.[1][12]

Data Presentation: Synthesis of Glycerol Carbonate via
Transesterification
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Ethylene Carbonate can react with glycerol to produce glycerol carbonate, a valuable

biodegradable solvent. The reaction is typically catalyzed, and conditions can be optimized for

maximum conversion.

Catalyst
Loading (wt%
of glycerol)

Reagent Molar
Ratio
(EC/Glycerol)

Temperature
(°C)

Glycerol
Conversion at
6h (%)

Reference(s)

1% 2 80 ~65 [13]

3% 2 80 ~77 [13]

3% 1.5 80 ~70 [13]

3% 2.5 80 ~75 [13]

Experimental Protocol: Synthesis of Glycerol Carbonate
This protocol is based on the transesterification of glycerol with Ethylene Carbonate using zinc

stearate as a catalyst.[13]

Materials:

Ethylene Carbonate (CAS 96-49-1)

Glycerol (99%+)

Zinc Stearate (catalyst)

Three-neck round-bottom flask (50 mL)

Condenser, thermometer, and magnetic stirrer

Heating mantle with temperature controller

Procedure:

Setup: Assemble the reaction apparatus consisting of the three-neck flask equipped with a

condenser, thermometer, and magnetic stir bar, placed in a heating mantle.
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Charging Reactants: Charge the flask with glycerol. For a typical run, add the desired

amount of zinc stearate catalyst (e.g., 3% of the glycerol weight).

Heating: Begin stirring and heat the mixture to the target reaction temperature (e.g., 80 °C).

Adding EC: Once the temperature is stable, add Ethylene Carbonate to the flask. An

optimal molar ratio of EC to glycerol is 2:1.[13]

Reaction: Maintain the reaction at the set temperature with vigorous stirring (e.g., 700 rpm)

for the desired duration (e.g., 6 hours). The reaction produces ethylene glycol as a

byproduct.

Workup and Analysis: After the reaction, the product mixture can be analyzed using

techniques like Gas Chromatography (GC) to determine the conversion of glycerol and the

yield of glycerol carbonate.

Visualization: Transesterification Reaction Pathway
The reaction shows Ethylene Carbonate reacting with glycerol in a catalyzed process to yield

glycerol carbonate and ethylene glycol.
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Click to download full resolution via product page

Caption: Catalyzed transesterification of Ethylene Carbonate with glycerol.
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Emerging Application: Drug Development & Delivery
While less common than its industrial uses, Ethylene Carbonate is finding applications in the

pharmaceutical sector. It is utilized as a solvent in some drug formulations.[14] More advanced

research focuses on Poly(ethylene carbonate) (PEC), a biodegradable polymer synthesized

from EC, as a promising material for drug delivery systems.[15] PEC nanoparticles have been

shown to possess "stealth" characteristics, meaning they can evade uptake by the immune

system, a critical requirement for long-circulating drug carriers.[15]

Studies have shown that PEC nanoparticles adsorb significantly fewer plasma proteins

compared to conventional polystyrene nanoparticles. This reduced protein binding leads to

minimal uptake by macrophages, suggesting that PEC nanospheres are a promising platform

for developing long-circulating drug delivery systems in vivo.[15]

Visualization: "Stealth" Nanoparticle Concept
This diagram illustrates how the surface properties of PEC nanoparticles help them avoid

macrophage uptake, enabling longer circulation times for drug delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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